Cas no 133611-97-9 (1-(4-Chlorophenyl)-3-(3-methoxyphenyl)urea)

• Product Name: 1-(4-Chlorophenyl)-3-(3-methoxyphenyl)urea
• CAS No: 133611-97-9
• MF: C₁₄H₁₃ClN₂O₂
• MW: 276.718222379684
• CID: 2625328
• PubChem ID: 730368
• Update Time: 2025-04-21

1-(4-Chlorophenyl)-3-(3-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• Cambridge id 5375464
• Oprea1_542772
• SCHEMBL4117269
• DTXCID00303689
• 668-963-5
• 133611-97-9
• AB00083362-01
• AKOS000483647
• SR-01000207429
• N-(4-chlorophenyl)-N'-(3-methoxyphenyl)urea
• STK039884
• SR-01000207429-1
• DTXSID70352624
• Oprea1_388945
• 1-(4-Chlorophenyl)-3-(3-methoxyphenyl)urea

• Inchi： 1S/C14H13ClN2O2/c1-19-13-4-2-3-12(9-13)17-14(18)16-11-7-5-10(15)6-8-11/h2-9H,1H3,(H2,16,17,18)
• InChI Key： JSODWGRUZQBMNK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(NC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 276.0665554Da
• Monoisotopic Mass: 276.0665554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.4Ų